Cas no 591212-74-7 (5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde)

5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde is a heterocyclic compound featuring a fused benzofuranone core linked to a furan-2-carbaldehyde moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The presence of both an aldehyde and a ketone functionality allows for selective derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its rigid benzofuranone scaffold contributes to stability, while the furan ring enhances electronic properties, facilitating further functionalization. The compound’s well-defined structure and versatility make it suitable for research in medicinal chemistry and catalysis, where precise molecular design is critical.
5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde structure
591212-74-7 structure
Product Name:5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde
CAS No:591212-74-7
MF:C13H8O4
MW:228.200223922729
MDL:MFCD02907975
CID:877798
Update Time:2026-04-29

5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Oxo-1,3-dihydroisobenzofuran-5-yl)furan-2-carbaldehyde
    • 5-(3-oxo-1H-2-benzofuran-5-yl)furan-2-carbaldehyde
    • AC1LDTIH
    • AG-G-10263
    • CTK5A9466
    • MolPort-002-219-127
    • Oprea1_341783
    • ST053115
    • 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde
    • MDL: MFCD02907975
    • Inchi: InChI=1S/C13H8O4/c14-6-10-3-4-12(17-10)8-1-2-9-7-16-13(15)11(9)5-8/h1-6H,7H2
    • InChI Key: FIOXJOBCBWJAGW-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C1C3=CC=C(C=O)O3)C(=O)OC2

Computed Properties

  • Exact Mass: 228.04200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.376
  • Boiling Point: 501.1°C at 760 mmHg
  • Flash Point: 256.9°C
  • Refractive Index: 1.632
  • PSA: 56.51000
  • LogP: 2.42950

5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde Pricemore >>

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Additional information on 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde

Comprehensive Overview of 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde (CAS No. 591212-74-7)

The compound 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde (CAS No. 591212-74-7) is a unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its structure combines a benzofuran moiety with a furaldehyde group, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to interact with various biological targets. The compound's CAS number 591212-74-7 is often searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key features of 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde is its heterocyclic framework, which is a common motif in many bioactive compounds. The presence of both benzofuran and furaldehyde groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability makes it a valuable tool for chemists working on structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery have also highlighted the importance of such scaffolds, as they are frequently used in virtual screening and molecular docking simulations.

In addition to its pharmaceutical potential, 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde has shown promise in material science applications. Its conjugated system and electron-rich aromatic rings make it a candidate for developing organic semiconductors and photovoltaic materials. With the increasing demand for sustainable energy solutions, researchers are exploring how this compound can contribute to green chemistry initiatives. Searches for CAS 591212-74-7 often include terms like "synthesis," "applications," and "derivatives," indicating a broad interest in its utility across multiple disciplines.

The synthesis of 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde typically involves multi-step organic reactions, including cyclization and oxidation processes. Optimizing these methods is a hot topic in organic synthesis forums, as efficiency and yield are critical for large-scale production. Environmental considerations, such as reducing solvent waste and using catalysts, are also frequently discussed in relation to this compound. These aspects align with the broader scientific community's focus on sustainable chemistry practices.

Another area of interest is the biological activity of 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde and its derivatives. Preliminary studies suggest potential anti-inflammatory and antioxidant properties, which are highly sought after in the development of new therapeutics. The compound's pharmacokinetic profile is another subject of ongoing research, as understanding its absorption, distribution, metabolism, and excretion (ADME) is essential for drug development. Keywords like "biological activity" and "mechanism of action" are commonly associated with searches for CAS 591212-74-7.

From a commercial perspective, the demand for 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde is expected to rise, particularly in the pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. The compound's CAS number 591212-74-7 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. This trend underscores the importance of standardized nomenclature in chemical commerce.

In conclusion, 5-(3-Oxo-1,3-dihydro-2-benzofuran-5-yl)-2-furaldehyde (CAS No. 591212-74-7) is a multifaceted compound with significant potential in both scientific and industrial applications. Its unique structure, combined with its versatility, makes it a subject of ongoing research and development. As the scientific community continues to explore its properties and applications, this compound is likely to remain a key player in advancements in medicinal chemistry, material science, and sustainable technology.

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